Cas no 2166224-81-1 (Methyl (2S,5S)-5-(4-fluorophenyl)pyrrolidine-2-carboxylate)

• Product Name: Methyl (2S,5S)-5-(4-fluorophenyl)pyrrolidine-2-carboxylate
• CAS No: 2166224-81-1
• MF: C₁₂H₁₄FNO₂
• MW: 223.243466854095
• CID: 5963009
• PubChem ID: 137938601
• Update Time: 2025-06-08

Methyl (2S,5S)-5-(4-fluorophenyl)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-methyl (2R,5R)-5-(4-fluorophenyl)pyrrolidine-2-carboxylate
• 2166224-81-1
• EN300-6511930
• Methyl (2S,5S)-5-(4-fluorophenyl)pyrrolidine-2-carboxylate

• Inchi： 1S/C12H14FNO2/c1-16-12(15)11-7-6-10(14-11)8-2-4-9(13)5-3-8/h2-5,10-11,14H,6-7H2,1H3/t10-,11-/m0/s1
• InChI Key： GBWSFQSMXWNQKB-QWRGUYRKSA-N
• SMILES： FC1C=CC(=CC=1)[C@@H]1CC[C@@H](C(=O)OC)N1

Computed Properties

• Exact Mass: 223.10085685g/mol
• Monoisotopic Mass: 223.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3Ų

Additional information on Methyl (2S,5S)-5-(4-fluorophenyl)pyrrolidine-2-carboxylate

Comprehensive Overview of Methyl (2S,5S)-5-(4-fluorophenyl)pyrrolidine-2-carboxylate (CAS No. 2166224-81-1)

Methyl (2S,5S)-5-(4-fluorophenyl)pyrrolidine-2-carboxylate (CAS No. 2166224-81-1) is a chiral pyrrolidine derivative that has garnered significant attention in pharmaceutical and synthetic chemistry research. This compound, characterized by its stereospecific configuration and fluorinated aromatic moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features, including the ester functional group and fluorophenyl substitution, make it a valuable building block for drug discovery and development.

The growing interest in fluorinated compounds like Methyl (2S,5S)-5-(4-fluorophenyl)pyrrolidine-2-carboxylate stems from their enhanced metabolic stability and bioavailability, which are critical factors in modern medicinal chemistry. Researchers frequently explore its applications in designing central nervous system (CNS) therapeutics, enzyme inhibitors, and peptidomimetics. The compound's CAS No. 2166224-81-1 is often searched in academic databases, reflecting its relevance in cutting-edge studies.

In the context of green chemistry and sustainable synthesis, Methyl (2S,5S)-5-(4-fluorophenyl)pyrrolidine-2-carboxylate has been investigated for its compatibility with eco-friendly catalytic systems. Recent publications highlight its role in asymmetric hydrogenation and organocatalysis, aligning with the industry's shift toward minimizing environmental impact. This aligns with trending searches such as "sustainable chiral synthesis" and "fluorine in drug design," which dominate academic and industrial queries.

From a technical perspective, the compound's stereochemical purity is a key focus area. Analytical techniques like HPLC, NMR, and X-ray crystallography are routinely employed to validate its configuration. The (2S,5S) stereochemistry is particularly noteworthy, as it often correlates with higher target selectivity in drug-receptor interactions. This specificity makes CAS No. 2166224-81-1 a frequent subject in patents and peer-reviewed journals.

Beyond pharmaceuticals, Methyl (2S,5S)-5-(4-fluorophenyl)pyrrolidine-2-carboxylate finds niche applications in material science, particularly in the development of chiral ligands for catalysis. Its fluorophenyl group contributes to electron-withdrawing effects, which can modulate reaction kinetics—a topic of interest in "advanced catalytic systems" searches. The compound's adaptability underscores its cross-disciplinary utility.

In summary, Methyl (2S,5S)-5-(4-fluorophenyl)pyrrolidine-2-carboxylate (CAS No. 2166224-81-1) exemplifies the convergence of chiral synthesis, fluorine chemistry, and drug development. Its multifaceted applications and alignment with contemporary research trends ensure its continued prominence in scientific literature and industrial workflows.